Cas no 18319-38-5 (3beta-3-Hydroxy-12-cedranoic acid)

• Product Name: 3beta-3-Hydroxy-12-cedranoic acid
• CAS No: 18319-38-5
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 2009940
• Update Time: 2025-04-09

3beta-3-Hydroxy-12-cedranoic acid Chemical and Physical Properties

Names and Identifiers

• 3beta-3-Hydroxy-12-cedranoic acid
• (3R)-2,3,4,5,6,7,8,8aβ-Octahydro-6β-hydroxy-3β,6,8-trimethyl-1H-3aα,7α-methanoazulene-8α-carboxylic acid
• Cedrolic acid
• 1H-3a,7-Methanoazulene-8-carboxylic acid, octahydro-6-hydroxy-3,6,8-trimethyl-, (3R,3aR,6S,7R,8R,8aR)- (9CI)

• Inchi： 1S/C15H24O3/c1-9-4-5-10-14(3,12(16)17)11-8-15(9,10)7-6-13(11,2)18/h9-11,18H,4-8H2,1-3H3,(H,16,17)
• InChI Key： FCNHCYIIJBAGAO-UHFFFAOYSA-N
• SMILES： CC1C23C(C(C(=O)O)(C(C(O)(C)CC2)C3)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 3.104

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 181-187 °C
• Boiling Point: 392.6±25.0 °C(Predicted)
• pka: 4.68±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids